Cas no 1361836-16-9 (2,5-Bis(2,4-dichlorophenyl)isonicotinonitrile)

• Product Name: 2,5-Bis(2,4-dichlorophenyl)isonicotinonitrile
• CAS No: 1361836-16-9
• MF: C₁₈H₈Cl₄N₂
• MW: 394.081520080566
• CID: 4911971
• Update Time: 2025-08-04

2,5-Bis(2,4-dichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,4-dichlorophenyl)isonicotinonitrile

• Inchi： 1S/C18H8Cl4N2/c19-11-1-3-13(16(21)6-11)15-9-24-18(5-10(15)8-23)14-4-2-12(20)7-17(14)22/h1-7,9H
• InChI Key： HENPRELTZCXOCU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CN=C(C=C1C#N)C1C=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 6.4
• Topological Polar Surface Area: 36.7

Additional information on 2,5-Bis(2,4-dichlorophenyl)isonicotinonitrile

Comprehensive Overview of 2,5-Bis(2,4-dichlorophenyl)isonicotinonitrile (CAS No. 1361836-16-9)

2,5-Bis(2,4-dichlorophenyl)isonicotinonitrile, with the CAS number 1361836-16-9, is a specialized organic compound that has garnered significant attention in the field of chemical research and industrial applications. This compound, characterized by its unique molecular structure featuring dichlorophenyl groups and an isonicotinonitrile core, is widely studied for its potential in various scientific domains. Researchers and industry professionals often search for terms like "2,5-Bis(2,4-dichlorophenyl)isonicotinonitrile synthesis", "CAS 1361836-16-9 applications", and "dichlorophenyl derivatives", reflecting the growing interest in this compound.

The molecular architecture of 2,5-Bis(2,4-dichlorophenyl)isonicotinonitrile makes it a subject of interest in materials science and pharmaceutical research. Its isonicotinonitrile moiety is particularly notable for its role in forming stable complexes, which are essential in catalysis and drug design. Recent trends in green chemistry and sustainable synthesis have also highlighted the need for efficient methods to produce such compounds with minimal environmental impact. Searches for "eco-friendly synthesis of isonicotinonitrile derivatives" and "green chemistry approaches for dichlorophenyl compounds" underscore this shift in focus.

In addition to its chemical properties, 2,5-Bis(2,4-dichlorophenyl)isonicotinonitrile is often discussed in the context of advanced materials. Its potential applications in organic electronics and photovoltaic devices have been explored, with researchers investigating its optical and electronic characteristics. Queries such as "dichlorophenyl compounds in OLEDs" and "isonicotinonitrile-based materials for solar cells" are increasingly common, reflecting the compound's relevance in cutting-edge technologies.

The compound's stability and reactivity also make it a candidate for use in agrochemical research. While not a focus of this discussion, its structural analogs have been studied for their roles in crop protection. This has led to searches for "dichlorophenyl derivatives in agriculture" and "isonicotinonitrile applications in agrochemicals", demonstrating the broad scope of interest in this chemical family.

From a synthetic chemistry perspective, 2,5-Bis(2,4-dichlorophenyl)isonicotinonitrile presents intriguing challenges and opportunities. The incorporation of multiple chlorine atoms and the isonicotinonitrile group requires precise control over reaction conditions. Researchers often seek information on "optimized synthesis routes for CAS 1361836-16-9" and "regioselective functionalization of isonicotinonitrile", highlighting the technical nuances involved in its production.

In summary, 2,5-Bis(2,4-dichlorophenyl)isonicotinonitrile (CAS No. 1361836-16-9) is a compound of significant scientific and industrial interest. Its unique structure and versatile applications make it a focal point in fields ranging from materials science to pharmaceutical research. As the demand for innovative and sustainable chemical solutions grows, this compound is likely to remain a key subject of study and discussion in the scientific community.